Cas no 1261987-03-4 (5-(3-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyrimidine)

• Product Name: 5-(3-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyrimidine
• CAS No: 1261987-03-4
• MF: C₁₂H₉FN₂O₃
• MW: 248.209866285324
• MDL: MFCD18316633
• CID: 2767745
• PubChem ID: 53222404
• Update Time: 2025-07-22

5-(3-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyrimidine Chemical and Physical Properties

Names and Identifiers

• Methyl 3-fluoro-5-(2-hydroxypyrimidin-5-yl)benzoate
• 1261987-03-4
• 5-(3-FLUORO-5-METHOXYCARBONYLPHENYL)-2-HYDROXYPYRIMIDINE
• 5-(3-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyrimidine, 95%
• MFCD18316633
• DTXSID10686859
• Methyl 3-fluoro-5-(2-oxo-1,2-dihydropyrimidin-5-yl)benzoate
• 5-(3-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyrimidine

• MDL： MFCD18316633
• Inchi： 1S/C12H9FN2O3/c1-18-11(16)8-2-7(3-10(13)4-8)9-5-14-12(17)15-6-9/h2-6H,1H3,(H,14,15,17)
• InChI Key： XROIRYQWLFGUPP-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=C(C=1)C1C=NC(NC=1)=O

Computed Properties

• Exact Mass: 248.05972032Da
• Monoisotopic Mass: 248.05972032Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 5-(3-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyrimidine

Introduction to 5-(3-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyrimidine (CAS No. 1261987-03-4)

5-(3-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyrimidine is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug discovery and development. With a CAS number of CAS No. 1261987-03-4, this molecule has garnered attention due to its structural complexity and potential therapeutic benefits. The compound's unique chemical properties make it a valuable scaffold for designing novel therapeutic agents targeting various diseases.

The structural framework of 5-(3-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyrimidine incorporates both fluorine and methoxycarbonyl functional groups, which are well-known for their ability to enhance the metabolic stability and binding affinity of drug molecules. The presence of these groups allows for fine-tuning of the compound's pharmacokinetic and pharmacodynamic profiles, making it an attractive candidate for further medicinal chemistry exploration.

In recent years, there has been a surge in research focusing on the development of pyrimidine-based derivatives as potential treatments for a wide range of diseases, including cancer, infectious diseases, and inflammatory conditions. The hydroxypyrimidine core in this compound is particularly noteworthy, as it has been extensively studied for its role in modulating biological pathways relevant to these diseases. For instance, studies have shown that pyrimidine derivatives can interfere with key enzymes involved in DNA replication and cell proliferation, making them promising candidates for antitumor therapies.

One of the most compelling aspects of 5-(3-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyrimidine is its potential as a lead compound for drug development. Researchers have leveraged its structural features to design analogs with enhanced efficacy and reduced toxicity. The fluorine atom, in particular, has been shown to improve the binding affinity of drug molecules to their target proteins, thereby increasing their therapeutic potency. Additionally, the methoxycarbonyl group can serve as a site for further functionalization, allowing chemists to tailor the compound's properties to specific biological targets.

The compound's relevance is further underscored by its incorporation into several ongoing clinical trials and preclinical studies. These investigations aim to evaluate its efficacy and safety in treating various conditions, including certain types of cancer and chronic inflammatory diseases. Preliminary results from these studies are promising, suggesting that 5-(3-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyrimidine may indeed have significant therapeutic applications.

The synthesis of 5-(3-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyrimidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to construct the complex molecular framework efficiently. The successful synthesis of this compound highlights the growing expertise in medicinal chemistry and the ability to manipulate complex molecular structures for therapeutic purposes.

The compound's potential is not limited to oncology; it also shows promise in other therapeutic areas. For example, researchers have explored its use as an inhibitor of enzymes involved in bacterial resistance mechanisms, offering a novel approach to combat antibiotic-resistant infections. Furthermore, its ability to modulate inflammatory pathways makes it a candidate for developing treatments for autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, 5-(3-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyrimidine (CAS No. 1261987-03-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and demonstrated biological activity make it a valuable tool for designing novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in medicine today.